Cas no 2228667-97-6 (tert-butyl N-methyl-N-{1-oxo-2-(2,4,5-trifluorophenyl)methylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-methyl-N-{1-oxo-2-(2,4,5-trifluorophenyl)methylpropan-2-yl}carbamate
• CAS No: 2228667-97-6
• MF: C₁₆H₂₀F₃NO₃
• MW: 331.330115318298
• CID: 5758934
• PubChem ID: 165967955
• Update Time: 2025-05-24

tert-butyl N-methyl-N-{1-oxo-2-(2,4,5-trifluorophenyl)methylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{1-oxo-2-[(2,4,5-trifluorophenyl)methyl]propan-2-yl}carbamate
• 2228667-97-6
• EN300-1887694
• tert-butyl N-methyl-N-{1-oxo-2-(2,4,5-trifluorophenyl)methylpropan-2-yl}carbamate

• Inchi： 1S/C16H20F3NO3/c1-15(2,3)23-14(22)20(5)16(4,9-21)8-10-6-12(18)13(19)7-11(10)17/h6-7,9H,8H2,1-5H3
• InChI Key： QDGSZKOPAHCYJR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(C=O)(C)N(C)C(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 331.13952799g/mol
• Monoisotopic Mass: 331.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-{1-oxo-2-(2,4,5-trifluorophenyl)methylpropan-2-yl}carbamate

Comprehensive Overview of tert-butyl N-methyl-N-{1-oxo-2-(2,4,5-trifluorophenyl)methylpropan-2-yl}carbamate (CAS No. 2228667-97-6)

The compound tert-butyl N-methyl-N-{1-oxo-2-(2,4,5-trifluorophenyl)methylpropan-2-yl}carbamate (CAS No. 2228667-97-6) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 2,4,5-trifluorophenyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and receptor modulators, particularly in the context of metabolic disorders and inflammation.

In recent years, the demand for fluorinated compounds like tert-butyl N-methyl-N-{1-oxo-2-(2,4,5-trifluorophenyl)methylpropan-2-yl}carbamate has surged, driven by their enhanced stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery, where fluorinated scaffolds are pivotal. The compound’s CAS No. 2228667-97-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization workflows.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this molecule serves as a protecting group for amines, a strategy widely employed in peptide synthesis and small-molecule drug development. The incorporation of the 2,4,5-trifluorophenyl ring further enhances the compound’s lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neuropharmacology. These attributes make CAS No. 2228667-97-6 a subject of interest for researchers exploring CNS-targeted therapies.

Another area where this compound gains attention is in green chemistry applications. The fluorine atoms in its structure contribute to its metabolic resistance, reducing the frequency of dosing in potential therapeutic applications. This aligns with the industry’s shift toward sustainable chemistry and reduced environmental impact. Searches for eco-friendly fluorinated intermediates often highlight compounds like tert-butyl N-methyl-N-{1-oxo-2-(2,4,5-trifluorophenyl)methylpropan-2-yl}carbamate, underscoring its dual role in efficacy and sustainability.

Analytical challenges associated with this compound, such as HPLC method development and mass spectrometry characterization, are also frequently discussed in scientific forums. Its CAS No. 2228667-97-6 is often cross-referenced with studies on chromatographic separation of complex fluorinated molecules. These technical aspects are crucial for quality control in GMP-compliant manufacturing, a priority for pharmaceutical companies investing in novel chemical entities.

In summary, tert-butyl N-methyl-N-{1-oxo-2-(2,4,5-trifluorophenyl)methylpropan-2-yl}carbamate (CAS No. 2228667-97-6) represents a versatile building block in modern drug discovery. Its applications span medicinal chemistry, process optimization, and sustainable synthesis, making it a compound of enduring interest. As the scientific community continues to explore fluorine’s role in drug design, this molecule is poised to remain at the forefront of innovation.